Cas no 177961-61-4 (9-Undecyn-1-ol)

• Product Name: 9-Undecyn-1-ol
• CAS No: 177961-61-4
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 112773
• PubChem ID: 329760323
• Update Time: 2025-09-22

9-Undecyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 9-Undecyn-1-ol
• undec-9-yn-1-ol
• MS-20915
• 9-Undecyn-1-ol, 90%
• AKOS005255686
• 177961-61-4
• DTXSID20336595
• J-011342
• SCHEMBL18804001
• GEO-02444

• MDL： MFCD04116376
• Inchi： 1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h12H,4-11H2,1H3
• InChI Key： YSDWKSIWEWYTEF-UHFFFAOYSA-N
• SMILES： OCCCCCCCCC#CC

Computed Properties

• Exact Mass: 168.15100
• Monoisotopic Mass: 168.151
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 0.866 g/mL at 25 °C
• Boiling Point: 92-93 °C/0.03 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.466
• PSA: 20.23000
• LogP: 2.73270

9-Undecyn-1-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319-H400
• Warning Statement： P273-P305+P351+P338
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36-50/53
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：S26-60-61
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols